Cas no 1213129-57-7 (Methyl (2S)-2-amino-2-(3-methoxyphenyl)acetate)

• Product Name: Methyl (2S)-2-amino-2-(3-methoxyphenyl)acetate
• CAS No: 1213129-57-7
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD14561787
• CID: 5237920
• PubChem ID: 7297795
• Update Time: 2025-06-08

Methyl (2S)-2-amino-2-(3-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-amino-2-(3-methoxyphenyl)acetate
• methyl(2S)-2-amino-2-(3-methoxyphenyl)acetate
• Methyl (2S)-2-amino-2-(3-methoxyphenyl)acetate

• MDL： MFCD14561787
• Inchi： 1S/C10H13NO3/c1-13-8-5-3-4-7(6-8)9(11)10(12)14-2/h3-6,9H,11H2,1-2H3/t9-/m0/s1
• InChI Key： KCVSBDOYFPXLAI-VIFPVBQESA-N
• SMILES： O(C)C1=CC=CC(=C1)[C@@H](C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 0.9
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl (2S)-2-amino-2-(3-methoxyphenyl)acetate

Recent Advances in the Study of Methyl (2S)-2-amino-2-(3-methoxyphenyl)acetate (CAS: 1213129-57-7)

Methyl (2S)-2-amino-2-(3-methoxyphenyl)acetate (CAS: 1213129-57-7) is a chiral amino acid ester derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders. Recent studies have explored its potential applications in drug development, asymmetric synthesis, and enzyme inhibition, making it a subject of considerable scientific interest.

One of the most notable advancements in the study of Methyl (2S)-2-amino-2-(3-methoxyphenyl)acetate is its role in the synthesis of peptidomimetics and small-molecule inhibitors. Researchers have successfully utilized this compound to develop novel inhibitors of enzymes such as dipeptidyl peptidase-4 (DPP-4), which is a critical target for the treatment of type 2 diabetes. The chiral center at the 2-position of the ester moiety allows for the creation of enantiomerically pure compounds, enhancing their biological activity and reducing off-target effects.

In addition to its applications in drug synthesis, Methyl (2S)-2-amino-2-(3-methoxyphenyl)acetate has been investigated for its potential in asymmetric catalysis. Recent publications have highlighted its use as a ligand in transition metal-catalyzed reactions, enabling the efficient production of chiral pharmaceuticals. The methoxy group at the 3-position of the phenyl ring has been shown to influence the steric and electronic properties of the ligand, thereby improving the enantioselectivity of the catalytic process.

Another area of research focuses on the pharmacokinetic properties of Methyl (2S)-2-amino-2-(3-methoxyphenyl)acetate and its derivatives. Studies have demonstrated that this compound exhibits favorable metabolic stability and bioavailability, making it a promising candidate for further development. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its metabolic pathways and identify potential metabolites.

Despite these promising findings, challenges remain in the large-scale production and optimization of Methyl (2S)-2-amino-2-(3-methoxyphenyl)acetate. Current synthetic routes often involve multi-step processes with low yields, necessitating the development of more efficient methodologies. Recent efforts have focused on green chemistry approaches, including biocatalysis and flow chemistry, to address these limitations and improve the sustainability of the synthesis.

In conclusion, Methyl (2S)-2-amino-2-(3-methoxyphenyl)acetate (CAS: 1213129-57-7) represents a versatile and valuable building block in medicinal chemistry and asymmetric synthesis. Ongoing research continues to uncover new applications and optimize its production, paving the way for its integration into next-generation therapeutics. Future studies should aim to further elucidate its mechanism of action and explore its potential in other therapeutic areas, such as oncology and infectious diseases.